Cas no 1700234-68-9 (3-(1,3-Thiazol-5-yl)prop-2-ynoic acid)

• Product Name: 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid
• CAS No: 1700234-68-9
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• CID: 5715762
• PubChem ID: 108044836
• Update Time: 2025-06-08

3-(1,3-Thiazol-5-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 1700234-68-9
• EN300-787425
• 3-(1,3-thiazol-5-yl)prop-2-ynoicacid
• 3-(1,3-thiazol-5-yl)prop-2-ynoic acid
• 2-Propynoic acid, 3-(5-thiazolyl)-
• 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid

• Inchi： 1S/C6H3NO2S/c8-6(9)2-1-5-3-7-4-10-5/h3-4H,(H,8,9)
• InChI Key： ACTMKAIZWRRTNE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C#CC(=O)O

Computed Properties

• Exact Mass: 152.98844951g/mol
• Monoisotopic Mass: 152.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 363.7±24.0 °C(Predicted)
• pka: 0.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid

Introduction to 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid (CAS No. 1700234-68-9) and Its Emerging Applications in Chemical Biology

3-(1,3-Thiazol-5-yl)prop-2-ynoic acid, identified by the chemical identifier CAS No. 1700234-68-9, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This molecule, featuring a conjugated system of a propynoic acid moiety linked to a thiazole ring, presents an intriguing scaffold for medicinal chemistry exploration. The thiazole core is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs, while the propynoic acid segment introduces additional functional diversity, making this compound a promising candidate for further investigation.

The compound’s molecular structure combines the electron-deficient nature of the thiazole ring with the electrophilic potential of the alkyne functionality, creating a system that is highly reactive in various biochemical pathways. This reactivity has positioned 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid as a valuable tool in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activity and interacting with biological targets, particularly in the context of inflammatory and metabolic disorders.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacological intermediates. The thiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a propynoic acid group into this framework enhances its binding affinity to biological receptors by introducing additional hydrogen bonding and hydrophobic interactions. This modification has been strategically employed to improve drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid is its ability to serve as a precursor for more complex derivatives through functional group transformations. For instance, the alkyne group can undergo metal-catalyzed coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings), allowing for the introduction of aryl or vinyl moieties. Similarly, the carboxylic acid functionality can be esterified or amidated to enhance bioavailability or target specific biological pathways. These synthetic possibilities make this compound an attractive platform for structure-based drug design.

Current research in chemical biology emphasizes the importance of small molecules that can selectively modulate biological processes without off-target effects. The unique structural features of 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid have positioned it as a candidate for developing such selective modulators. For example, studies have demonstrated its potential inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The precise interaction between the thiazole ring and these targets appears to be mediated by both electrostatic and hydrophobic forces, leading to high specificity.

The compound’s mechanism of action may also involve redox-sensitive interactions, given the presence of the sulfur atom in the thiazole core. Sulfur-containing heterocycles are known to participate in redox processes within cells, making them effective at modulating oxidative stress-related pathways. This property has been exploited in recent therapeutic strategies targeting neurodegenerative diseases and chronic inflammation. Preliminary studies suggest that 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid can influence intracellular redox balance by interacting with thioredoxin reductase and other redox enzymes.

Another area of interest is the compound’s potential application in material science and nanotechnology. The conjugated system formed by the propynoic acid and thiazole moieties allows for π-stacking interactions, which are crucial for applications such as organic electronics and drug delivery systems. Researchers have explored its use as an intermediate in synthesizing organic semiconductors and light-emitting diodes (OLEDs). Additionally, its ability to form stable complexes with metal ions has opened avenues for designing metallo-drugs with enhanced therapeutic efficacy.

The synthesis of 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step sequences starting from commercially available precursors such as thioamides or acetylenes. Advances in catalytic methods have streamlined these processes, allowing for higher yields and reduced environmental impact. For instance, palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired carbon-carbon bonds between the thiazole ring and propynoic acid moiety.

Evaluation of 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid’s pharmacokinetic properties is crucial for assessing its potential as a drug candidate. In vitro studies have shown promising results regarding its solubility and stability under physiological conditions. Furthermore, preliminary toxicity assays indicate low cytotoxicity at therapeutic concentrations, suggesting its safety profile may be favorable for further development. These findings align with broader trends in drug discovery where bioavailability and minimal side effects are prioritized.

The future direction of research on 3-(1,3-Thiazol-5-yl)prop-2-ynoic acid is likely to focus on expanding its chemical space through derivatization efforts. By introducing diverse substituents at strategic positions within its structure—such as halogens on the thiazole ring or different alkyl groups on the propynoic acid chain—scientists aim to uncover novel biological activities. High-throughput screening (HTS) approaches combined with computational modeling will be instrumental in identifying lead compounds with optimized pharmacological profiles.

In conclusion,3-(1,3-Thiazol-5-ylopic-propnoic acid) (CAS No. 1700234 68 9) represents a structurally fascinating molecule with broad applications across chemical biology research pharmaceutical development material science Its unique combination of pharmacophoric elements offers opportunities for designing innovative therapeutics targeting various diseases Additionally ongoing studies highlight its potential beyond medicine making it an exciting subject for future exploration